Cas no 1423029-66-6 (3-{benzyl2-(cyclopropylamino)ethylamino}propanoic acid dihydrochloride)

• Product Name: 3-{benzyl2-(cyclopropylamino)ethylamino}propanoic acid dihydrochloride
• CAS No: 1423029-66-6
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• CID: 4598293
• PubChem ID: 71757608
• Update Time: 2025-10-31

3-{benzyl2-(cyclopropylamino)ethylamino}propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{benzyl[2-(cyclopropylamino)ethyl]amino}propanoic acid dihydrochloride
• 3-{benzyl2-(cyclopropylamino)ethylamino}propanoic acid dihydrochloride

• Inchi： 1S/C15H22N2O2.ClH/c18-15(19)8-10-17(11-9-16-14-6-7-14)12-13-4-2-1-3-5-13;/h1-5,14,16H,6-12H2,(H,18,19);1H
• InChI Key： SOZNMTORZKMVPM-UHFFFAOYSA-N
• SMILES： N(CCNC1CC1)(CCC(=O)O)CC1C=CC=CC=1.Cl

Additional information on 3-{benzyl2-(cyclopropylamino)ethylamino}propanoic acid dihydrochloride

3-{Benzyl[2-(Cyclopropylamino)ethyl]amino}Propanoic Acid Dihydrochloride: A Comprehensive Overview

3-{Benzyl[2-(Cyclopropylamino)ethyl]amino}Propanoic Acid Dihydrochloride, identified by the CAS Registry Number 1423029-66-6, is a compound of significant interest in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its potential applications in drug development, particularly in the design of bioactive molecules with tailored pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions in various disease states.

The molecular structure of 3-{Benzyl[2-(Cyclopropylamino)ethyl]amino}Propanoic Acid Dihydrochloride is characterized by a propanoic acid backbone, which is substituted at the third carbon with a benzyl group. This benzyl group is further modified by an ethyl chain that incorporates a cyclopropylamino moiety. The dihydrochloride salt form suggests that the compound exists as a zwitterion under physiological conditions, which may influence its solubility and bioavailability. The presence of multiple functional groups, including aromatic, aliphatic, and amine functionalities, contributes to the compound's versatility in chemical reactivity and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-{Benzyl[2-(Cyclopropylamino)ethyl]amino}Propanoic Acid Dihydrochloride. Researchers have employed a variety of methodologies, including nucleophilic substitution, amide bond formation, and acid-base neutralization, to construct this molecule. Notably, the use of catalytic asymmetric synthesis has been explored to enhance the enantioselectivity of the product, which is critical for applications in chiral drug design. These synthetic strategies not only underscore the compound's accessibility but also pave the way for its scalable production.

In terms of pharmacology, 3-{Benzyl[2-(Cyclopropylamino)ethyl]amino}Propanoic Acid Dihydrochloride has demonstrated potent activity in preclinical models. Studies have shown that it exhibits selective inhibition of key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to modulate ion channels has been investigated, suggesting its utility in treating neurological disorders such as epilepsy and chronic pain conditions.

The compound's pharmacokinetic profile has also been extensively studied. Research indicates that it possesses favorable absorption characteristics, with moderate oral bioavailability observed in animal models. Its metabolic stability appears to be influenced by the presence of the cyclopropyl group, which may serve as a protective entity against enzymatic degradation. Furthermore, preliminary toxicological evaluations suggest that the compound exhibits low acute toxicity, which is encouraging for its prospective clinical development.

In conclusion, 3-{Benzyl[2-(Cyclopropylamino)ethyl]amino}Propanoic Acid Dihydrochloride represents a compelling molecule with diverse applications in drug discovery and development. Its unique structural features, coupled with promising preclinical data, position it as a valuable asset in the pursuit of novel therapeutic agents. As research continues to unravel its full potential, this compound stands at the forefront of innovative approaches to address unmet medical needs.